1-(Diphenylmethyl)-3-(3-methylphenoxy)azetidine

• CAS No.: 132924-51-7
• Molecular Formula: C23H23NO
• Molecular Weight: 329.4 g/mol
• IUPAC Name: 1-benzhydryl-3-(3-methylphenoxy)azetidine
• InChI: InChI=1S/C23H23NO/c1-18-9-8-14-21(15-18)25-22-16-24(17-22)23(19-10-4-2-5-11-19)20-12-6-3-7-13-20/h2-15,22-23H,16-17H2,1H3
• InChI Key: GUMJAZPWMLONOP-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OC2CN(C2)C(C3=CC=CC=C3)C4=CC=CC=C4
• Synonyms: 1-(DIPHENYLMETHYL)-3-(3-METHYLPHENOXY)-AZETIDINE

Description

1-(Diphenylmethyl)-3-(3-methylphenoxy)azetidine, also known as this compound, is a useful research compound. Its molecular formula is C23H23NO and its molecular weight is 329.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred mixture of 48 g (0.2 mole) of 1-diphenylmethyl-3-azetidinol and 22 g (0.22 mole) of triethylamine in 800 ml of toluene under nitrogen was cooled in a water bath while 27.5 g (0.22 mole) of methanesulfonyl chloride was added dropwise. After stirring for 20 hr, the reaction mixture was treated with 200 ml of water to dissolve the triethylamine hydrochloride. The aqueous phase was separated and the toluene phase was washed with 2×100 ml water. The toluene solution was added to a mixture of 22.8 g (0.2 mole) of 3-methylphenol (95%), 24 g (0.6 mole) of sodium hydroxide and 100 mg of tetrabutylammonium bromide in 100 ml of water and the mixture was heated at reflux and stirred vigorously for 42 hr.